1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one

• IUPAC Name: 1-[[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one
• InChI: InChI=1S/C15H11FN2O2/c16-12-6-4-11(5-7-12)15-17-13(10-20-15)9-18-8-2-1-3-14(18)19/h1-8,10H,9H2
• InChI Key: VPAHKYGVHKSGIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)CC2=COC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O2
• Molecular Weight: 270.26 g/mol

Description

1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a pyridinone derivative that has been synthesized through various methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one has been used in various scientific research applications. It has been studied as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurological disorders. It has also been used in the development of new drugs and as a tool for studying the mechanisms of various biological processes.

Mechanism of Action

The exact mechanism of action of 1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biological processes. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that are involved in gene expression and other cellular processes.
Biochemical and Physiological Effects:
1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one in lab experiments is its ability to selectively inhibit certain enzymes and proteins. This makes it a useful tool for studying the mechanisms of various biological processes. However, one limitation is that it may have off-target effects and affect other enzymes and proteins that are not intended to be studied.

Future Directions

There are several future directions for the study of 1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to study its effects on different types of cells and tissues. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

There are several methods for synthesizing 1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one. One common method involves the reaction of 4-fluorobenzaldehyde with 2-aminopyridine in the presence of acetic anhydride and triethylamine to form the intermediate 2-(4-fluorophenyl)-1,3-oxazole-4-carbaldehyde. This intermediate is then reacted with methylamine to form the final product, 1-[[2-(4-Fluorophenyl)-1,3-oxazol-4-yl]methyl]pyridin-2-one.